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Compound of Interest

Compound Name:
1-(3-Trifluoromethylphenoxy)-2-

propanone

CAS No.: 117322-88-0

Cat. No.: B038744 Get Quote

Introduction
1-(3-Trifluoromethylphenoxy)-2-propanone is a key chemical intermediate, often utilized in

the synthesis of pharmaceutical compounds and other complex organic molecules. The

presence of the trifluoromethyl group can significantly influence the biological activity,

lipophilicity, and metabolic stability of a final drug product, making its precise incorporation and

the purity of its intermediates critical. Therefore, robust and reliable analytical methods are

essential for confirming the identity, purity, and stability of 1-(3-Trifluoromethylphenoxy)-2-
propanone.

This guide provides a comprehensive overview of the principal analytical techniques for the

characterization of this compound. We will explore chromatographic and spectroscopic

methods, explaining the rationale behind procedural choices and offering detailed protocols for

implementation in a research or quality control setting. The objective is to equip researchers,

scientists, and drug development professionals with the necessary tools for a thorough and

accurate analytical assessment.
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A foundational understanding of the analyte's properties is crucial before commencing any

analytical work. These details inform decisions regarding solvent selection, sample preparation,

and instrumental conditions.

Property Value Source

Chemical Name

1-(3-

Trifluoromethylphenoxy)-2-

propanone

IUPAC

CAS Number

Not explicitly found for this

structure; related to 21906-39-

8 for 1-(3-

Trifluoromethylphenyl)-2-

propanone

[1]

Molecular Formula C₁₀H₉F₃O₂ -

Molecular Weight 218.17 g/mol -

Structure -

Appearance
Expected to be a colorless to

pale yellow oil or solid
General chemical principles

Integrated Analytical Workflow
A multi-technique approach is required for the unambiguous characterization of 1-(3-
Trifluoromethylphenoxy)-2-propanone. No single method can provide all the necessary

information regarding identity, purity, and structure. The following workflow illustrates a logical

sequence for a comprehensive analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-Propanone, 1-[3-(trifluoromethyl)phenyl]- [webbook.nist.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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